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Compound of Interest

Compound Name: (R)-Methyl 3-hydroxybutanoate

Cat. No.: B147060 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (R)-Methyl 3-
hydroxybutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of (R)-Methyl 3-hydroxybutanoate. The information is curated for researchers,

scientists, and professionals in drug development who utilize this chiral building block in their

work.

Core Physicochemical Data
(R)-Methyl 3-hydroxybutanoate is a colorless to light yellow liquid.[1] Key quantitative

physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C₅H₁₀O₃[2][3]

Molecular Weight 118.13 g/mol [2][3]

Appearance Colorless clear liquid[3]

Density 1.055 g/mL at 20 °C[4][5]

Boiling Point 158.00 to 160.00 °C at 760.00 mmHg[2]

56-58 °C at 11 mmHg[4][5]

75 °C at 15 mmHg[3]

Refractive Index n20/D 1.421[4][5]

Optical Rotation [α]20/D −19.5°, neat[4][5]

[α]20/D = -21 to -24 ° (neat)[3]

Solubility Practically insoluble or insoluble in water.[1][2]

Soluble in organic solvents such as ethanol and

ether.[1][2]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of (R)-Methyl 3-
hydroxybutanoate are outlined below. These are generalized standard procedures.

Determination of Boiling Point (Micro Reflux Method)
This method is suitable for small sample volumes.[2]

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath

Hot plate with magnetic stirring capabilities

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://phillysim.org/newmanual/exp5.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://phillysim.org/newmanual/exp5.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b147060?utm_src=pdf-body
https://www.benchchem.com/product/b147060?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small magnetic stirring bar

Thermometer

Clamping apparatus

Procedure:

Approximately 0.5 mL of (R)-Methyl 3-hydroxybutanoate is placed into the test tube along

with a small magnetic stirring bar.

The test tube is securely clamped within the heating block on the hot plate stirrer.

The thermometer is positioned so that the bulb is approximately 1 cm above the surface of

the liquid.

The stirrer is activated to ensure gentle and even heating.

The sample is heated until it begins to boil and a ring of refluxing vapor is observed

condensing on the walls of the test tube.

The thermometer is adjusted so that the bulb is at the level of this reflux ring.

The temperature at which the reading on the thermometer stabilizes is recorded as the

boiling point.[2]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[6][7][8]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance

Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.
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A specific volume of (R)-Methyl 3-hydroxybutanoate is carefully added to the graduated

cylinder. The volume is recorded.

The mass of the graduated cylinder containing the liquid is then measured and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the filled cylinder.

The density is calculated using the formula: Density = Mass / Volume.[9] For improved

accuracy, the procedure can be repeated multiple times and the average density calculated.

[8]

Determination of Refractive Index
A refractometer is used to measure the refractive index of a liquid, which is a measure of how

much the path of light is bent, or refracted, when it enters the liquid.[10]

Apparatus:

Abbe refractometer or a digital refractometer

Dropper or pipette

Calibration standard (e.g., distilled water)

Procedure:

The refractometer is calibrated according to the manufacturer's instructions, typically using a

standard with a known refractive index, such as distilled water.

A few drops of (R)-Methyl 3-hydroxybutanoate are placed on the prism of the

refractometer.

The prism is closed, and the instrument is allowed to equilibrate to the measurement

temperature (typically 20°C).

The light source is activated, and the user looks through the eyepiece (for an Abbe

refractometer) or reads the digital display.
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The boundary line between the light and dark fields is brought into sharp focus and aligned

with the crosshairs.

The refractive index is read from the instrument's scale.[11][12]

Determination of Purity by Gas Chromatography (GC)
Gas chromatography is a common technique to assess the purity of volatile compounds like

(R)-Methyl 3-hydroxybutanoate.

Apparatus:

Gas chromatograph equipped with a Flame Ionization Detector (FID)

Appropriate capillary column

Syringe for sample injection

Vials for sample preparation

High-purity carrier gas (e.g., nitrogen, helium)

Solvent for sample dilution (if necessary)

General Procedure:

A sample of (R)-Methyl 3-hydroxybutanoate is prepared, either neat or diluted in a suitable

solvent.

The gas chromatograph is set up with an appropriate temperature program for the oven,

injector, and detector. The carrier gas flow rate is also set.

A small, precise volume of the sample (e.g., 0.5 µL) is injected into the chromatograph.[13]

The components of the sample are separated as they travel through the column.

The detector records the elution of each component, generating a chromatogram.
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The purity is determined by calculating the area percentage of the peak corresponding to

(R)-Methyl 3-hydroxybutanoate relative to the total area of all peaks in the chromatogram.

Logical Workflows and Relationships
The following diagrams illustrate logical workflows relevant to the handling and application of

(R)-Methyl 3-hydroxybutanoate.

Apparatus Setup

Measurement

Place sample in test tube with stir bar

Position in heating block

Place thermometer above liquid

Heat and stir gently

Observe for boiling and reflux ring

Align thermometer with reflux ring

Record stable temperature

 

(R)-Methyl 3-hydroxybutanoate
(Chiral Building Block)

Ester Enolate Formation

Deprotonation

[2+2] Cycloaddition Reaction

Imine Component

Chiral β-Lactam Product

Stereoselective Ring Formation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b147060?utm_src=pdf-body
https://www.benchchem.com/product/b147060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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